Cas no 113512-57-5 (2,4-Difluoro-5-nitrophenol)

2,4-Difluoro-5-nitrophenol Properties

Names and Identifiers

• 2,4-Difluoro-5-nitrophenol
• 2,4-Difluoro-5-nitrobenzenol
• Phenol, 2,4-difluoro-5-nitro-
• 2,4-Difluoro-5-hydroxynitrobenzene
• ACMC-209wyr
• ACT00454
• CTK0G1215
• difluoronitrobenzenol
• SureCN810816
• 2,4-difluoro-5-nitro-phenol
• SMRYCTJAGPDVEH-UHFFFAOYSA-N
• SBB088998
• BBL102964
• STL556773
• RP10644
• CM11734
• AS05486
• 2,4-difluoro-5-nitrobenzenol, AldrichCPR
• +Expand

• MDL： MFCD08443942
• InChIKey： SMRYCTJAGPDVEH-UHFFFAOYSA-N
• Inchi： 1S/C6H3F2NO3/c7-3-1-4(8)6(10)2-5(3)9(11)12/h1-2,10H
• SMILES： FC1=C([H])C(=C(C([H])=C1[N+](=O)[O-])O[H])F

Computed Properties

• Exact Mass: 175.008099g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 175.008099g/mol
• Monoisotopic Mass: 175.008099g/mol
• Topological Polar Surface Area: 66Ų
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 63.37
• Water Partition Coefficient: Sparingly soluble in water but readily soluble in organic solvents.
• Boiling Point: 160-162 ºC (24 Torr)
• Melting Point: 117-119 ºC
• Flash Point: 122.8±27.3 ºC,
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• Density: 1.619±0.06 g/cm3 (20 ºC 760 Torr),